Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine

• CAS No.: 850608-88-7
• Molecular Formula: C8H8F3N2O5PS
• Molecular Weight: 332.20 g/mol
• IUPAC Name: phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C8H5F3N2OS.H3O4P/c9-8(10,11)14-4-1-2-5-6(3-4)15-7(12)13-5;1-5(2,3)4/h1-3H,(H2,12,13);(H3,1,2,3,4)
• InChI Key: GRQKIONCTAKLSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1OC(F)(F)F)SC(=N2)N.OP(=O)(O)O

Description

Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine is a compound that combines the properties of phosphoric acid and a benzothiazole derivative. Phosphoric acid is a colorless, odorless phosphorus-containing solid with the chemical formula H₃PO₄ . The benzothiazole derivative, 6-(trifluoromethoxy)-1,3-benzothiazol-2-amine, is known for its unique chemical structure that includes a trifluoromethoxy group attached to a benzothiazole ring.

Preparation Methods

The synthesis of phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine involves multiple steps:

Synthesis of 6-(trifluoromethoxy)-1,3-benzothiazol-2-amine: This can be achieved through the reaction of 6-amino-1,3-benzothiazole with trifluoromethoxy reagents under controlled conditions.

Combination with Phosphoric Acid: The synthesized 6-(trifluoromethoxy)-1,3-benzothiazol-2-amine is then reacted with phosphoric acid under specific conditions to form the final compound.

Chemical Reactions Analysis

Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine undergoes various chemical reactions:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in reduced forms of the compound.

Substitution: The trifluoromethoxy group can undergo substitution reactions with nucleophiles under appropriate conditions.

Scientific Research Applications

Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine has diverse applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in various biochemical pathways.

Pathways Involved: It modulates signaling pathways related to cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine can be compared with other similar compounds:

Phosphorous Acid Derivatives: Compounds like phosphorous acid and pyrophosphoric acid share some chemical properties but differ in their reactivity and applications.

Benzothiazole Derivatives: Other benzothiazole derivatives, such as 2-aminobenzothiazole, have similar structures but different functional groups, leading to varied chemical behaviors.